Cas no 94-81-5 (MCPB)

MCPB structure

Product Name:MCPB

CAS No:94-81-5

MF:C₁₁H₁₃ClO₃

MW:228.672122716904

MDL:MFCD00002820

CID:804115

PubChem ID:329755293

Update Time:2023-11-22

MCPB Chemical and Physical Properties

Names and Identifiers

- Butanoic acid,4-(4-chloro-2-methylphenoxy)-
- MCPB
- 4-(4-Chloro-2-methylphenoxy)butanoic acid
- 4-(4-CHLORO-2-METHYLPHENOXY)-BUTYRIC ACID
- MCPB - acid
- MCPB Solution
- 2M-4CM
- 4-(4-chloro-o-tolyloxy)butyric acid
- Bexone
- Legumex
- MCPB100µg
- MCP-butyric
- Thitrol
- Trifolex
- Trotox
- 4MCPB
- CMPB
- NSC 102796
- U46 MCPB
- gamma-MCPB
- 4-(4-Chloro-2-methylphenoxy)butanoic acid (ACI)
- Butyric acid, 4-[(4-chloro-o-tolyl)oxy]- (8CI)
- (4-Chloro-o-tolyloxy)butyric acid
- 2,4-MCPB
- 2-Methyl-4-chlorophenoxy-γ-butyrate
- 2-Methyl-4-chlorophenoxy-γ-butyric acid
- 2-Methyl-4-chlorophenoxybutyric acid
- 2M4KhM
- 4-(2-Methyl-4-chlorophenoxy)butyric acid
- 4-(4-Chloro-2-methylphenoxy)butyric acid
- 4-(4-Chlroro-2-methylphenoxy)butanoic acid
- 4-Chloro-2-methylphenoxybutyric acid
- γ-MCPB
- MDL： MFCD00002820
- Inchi： 1S/C11H13ClO3/c1-8-7-9(12)4-5-10(8)15-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3,(H,13,14)
- InChI Key： LLWADFLAOKUBDR-UHFFFAOYSA-N
- SMILES： O=C(CCCOC1C(C)=CC(Cl)=CC=1)O

Computed Properties

Exact Mass: 228.05500
Monoisotopic Mass: 228.055
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 46.5A^2

Experimental Properties

Color/Form: Crystalline solid
Density: 1.230±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 101-102 ºC (ligroine )
Boiling Point: 327.31°C (rough estimate)
Flash Point: 191.5°C
Refractive Index: 1.4530 (estimate)
Solubility: Very slightly soluble (0.18 g/l) (25 º C),
PSA: 46.53000
LogP: 2.89200
Solubility: Insoluble in water \ phenol, soluble in ethanol

MCPB Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H410
Warning Statement： P273-P501
Hazardous Material transportation number：UN3077 9/PG 3
WGK Germany：3
Hazard Category Code： 50/53
Safety Instruction： S26; S36; S37
RTECS：ES8575000
Hazardous Material Identification：
Risk Phrases：R50/53
Storage Condition：0-6°C

MCPB Customs Data

HS CODE：2918990023
Customs Data：

China Customs Code:
2918990023

Overview:

2918990023 2nail4Chlorobutyric acid.Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

S.Import and Export Pesticide Registration Certificate

Summary:

2918990023 4-(4-chloro-2-methylphenoxy)butanoic acid.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%

MCPB Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	36145-100MG	MCPB	94-81-5	PESTANAL	100MG	￥431.46	2022-02-23
TRC	M199728-100mg	MCPB	94-81-5		100mg	$316.00	2023-05-18
TRC	M199728-250mg	MCPB	94-81-5		250mg	$620.00	2023-05-18
abcr	AB540342-1 g	4-(4-Chloro-2-methylphenoxy)butanoic acid, 95%; .	94-81-5	95%	1g	€160.40	2023-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M19100-100mg	2-methyl-4-chlorophenoxybutyric acid	94-81-5		100mg	¥668.0	2021-09-08
TRC	M199728-500mg	MCPB	94-81-5		500mg	$965.00	2023-05-18
Enamine	EN300-17361-1.0g	4-(4-chloro-2-methylphenoxy)butanoic acid	94-81-5	95%	1.0g	$81.0	2023-02-09
Enamine	EN300-17361-2.5g	4-(4-chloro-2-methylphenoxy)butanoic acid	94-81-5	95%	2.5g	$149.0	2023-09-20
Enamine	EN300-17361-5.0g	4-(4-chloro-2-methylphenoxy)butanoic acid	94-81-5	95%	5.0g	$222.0	2023-02-09
Enamine	EN300-17361-10.0g	4-(4-chloro-2-methylphenoxy)butanoic acid	94-81-5	95%	10.0g	$339.0	2023-02-09

MCPB Production Method

Production Method 1

94-81-5

Reaction Conditions

1.1 Reagents: Sodium carbonate ; 5 h, 70 °C; 70 °C → rt
1.2 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] ; 0.5 h, 0 °C
1.3 Reagents: 1-Octadecanesulfonic acid Solvents: Water ; 2 h, 85 °C

Reference

: Method for preparing phenoxy carboxylic acid-type weedicide

, World Intellectual Property Organization, , ,

Production Method 2

10443-70-6

94-81-5

Reaction Conditions

1.1 Reagents: 1-Octadecanesulfonic acid ; 2 h, 85 °C

Reference

: Method for preparing phenoxycarboxylic acid-type weedicide

, China, , ,

Production Method 3

10443-70-6

94-81-5

Reaction Conditions

1.1 Reagents: Butyllithium , 1-Octadecanesulfonic acid Solvents: Water ; 2 h, 85 °C

Reference

: Preparation method of phenoxy carboxylic acid herbicide

, World Intellectual Property Organization, , ,

Production Method 4

94232-74-3

94-81-5

Reaction Conditions

1.1 Reagents: Phosphoric acid Solvents: Water ; 3 h, 95 °C

Reference

: Preparation method of phenoxy carboxylic acid herbicide

, China, , ,

Production Method 5

10443-70-6

94-81-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Synthesis and Herbicidal Activity of α-(Substituted Phenoxybutyryloxy or Valeryloxy)alkylphosphonates and 2-(Substituted Phenoxybutyryloxy)alkyl-5,5-dimethyl-1,3,2-dioxaphosphinan-2-one

Wang, Wei; Zhang, Sha-sha; Zhou, Yuan; Peng, Hao; He, Hong-wu; et al, Journal of Agricultural and Food Chemistry, 2016, 64(37), 6911-6915

Production Method 6

94-81-5

Reaction Conditions

Reference

: Aryloxyalkanoic acids, their esters and cycling products as pesticide-active compounds

Zeiger, Gerhard; Heilmann, D.; Henning, D.; Kempter, G., Wissenschaftliche Zeitschrift der Paedagogischen Hochschule Karl Liebknecht Potsdam, 1977, 21(1), 29-46

Production Method 7

94-81-5

827-52-1

27178-45-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium ; 8 h, 2 MPa, 110 °C

Reference

: Benzene hydroalkylation to cyclohexylbenzene over different zeolites supported Pd catalysts

Ji, Gang; Wen, Langyou; Gao, Liang; Xia, Yuetong; Dong, Minghui; et al, Shiyou Xuebao, 2020, 36(1), 70-77

Production Method 8

94-81-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Toluene ; 90 °C; 0.5 h, 90 °C
1.2 Reagents: Chlorine Catalysts: Titania , 2-Ethylthiazole ; 0.5 h, 50 °C
1.3 Reagents: Phosphoric acid Solvents: Water ; 3 h, 95 °C

Reference

: Preparation of phenoxycarboxylic acid derivatives as herbicides

, World Intellectual Property Organization, , ,

Production Method 9

94-81-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Xylene ; 70 °C; 0.5 h, 70 °C
1.2 Reagents: Chlorine Catalysts: Iron oxide , 1,1′-Thiobis[2,4,6-trimethylbenzene] ; 0.5 h, 0 °C
1.3 Reagents: Sodium octadecylsulfonate Solvents: Water ; 2 h, 85 °C

Reference

: Preparation of phenoxycarboxylic acid derivatives as herbicides

, China, , ,

Production Method 10

50912-62-4

94-81-5

Reaction Conditions

1.1 Reagents: Manganese Catalysts: Dichloro[1,2-di(methoxy-κO)ethane]nickel , 2,9-Diethyl-1,10-phenanthroline Solvents: Dimethylacetamide ; overnight, pH 1, rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Ni-Catalyzed Carboxylation of Unactivated Primary Alkyl Bromides and Sulfonates with CO2

Liu, Yu; Cornella, Josep; Martin, Ruben, Journal of the American Chemical Society, 2014, 136(32), 11212-11215

Production Method 11

584-08-7

50912-62-4

94-81-5

Reaction Conditions

1.1 Reagents: Carbon dioxide , Hantzsch ester , 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Catalysts: 2,9-Dimethyl-1,10-phenanthroline , Dibromo[1,2-di(methoxy-κO)ethane]nickel Solvents: Dimethylformamide ; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

: Carboxylation of Aromatic and Aliphatic Bromides and Triflates with CO2 by Dual Visible-Light-Nickel Catalysis

Meng, Qing-Yuan; Wang, Shun; Koenig, Burkhard, Angewandte Chemie, 2017, 56(43), 13426-13430

Production Method 12

627-00-9

1570-64-5

94-81-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; neutralized, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; rt; rt → 80 °C; 3 h, 75 - 80 °C

Reference

: Novel Shikonin Derivatives Targeting Tubulin as Anticancer Agents

Guo, Jing; Chen, Xiao-Feng; Liu, Jing; Lin, Hong-Yan; Han, Hong-Wei; et al, Chemical Biology & Drug Design, 2014, 84(5), 603-615

Production Method 13

94-81-5

Reaction Conditions

Reference

: Method for purifying phenoxycarboxylic acid herbicide

, China, , ,

Production Method 14

94-81-5

Reaction Conditions

Reference

: Process for preparation of flake or granular phenoxycarboxylic acids

, China, , ,

Production Method 15

94-81-5

Reaction Conditions

Reference

: Selective Inhibition of Histone Deacetylases Sensitizes Malignant Cells to Death Receptor Ligands

Wood, Tabitha E.; Dalili, Shadi; Simpson, Craig D.; Sukhai, Mahadeo A.; Hurren, Rose; et al, Molecular Cancer Therapeutics, 2010, 9(1), 246-256

Production Method 16

94-81-5

Reaction Conditions

Reference

: A method for preparing (4-chloro-2-methylphenoxy)alkanoic acids

, World Intellectual Property Organization, , ,

MCPB Raw materials

MCPB Preparation Products

MCPB Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:94-81-5)MCPB

Order Number:LE14113

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:10

Price ($):discuss personally

Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:94-81-5)MCPB

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Cas no 94-81-5 (MCPB)

MCPB Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

MCPB Security Information

MCPB Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Summary:

MCPB Pricemore >>

MCPB Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

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